molecular formula C11H18O3S B8447670 1-Acetylsulfanylmethylcyclohexanecarboxylic acid methyl ester

1-Acetylsulfanylmethylcyclohexanecarboxylic acid methyl ester

Cat. No. B8447670
M. Wt: 230.33 g/mol
InChI Key: ADJFQXQSWGQIPZ-UHFFFAOYSA-N
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Description

1-Acetylsulfanylmethylcyclohexanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H18O3S and its molecular weight is 230.33 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H18O3S

Molecular Weight

230.33 g/mol

IUPAC Name

methyl 1-(acetylsulfanylmethyl)cyclohexane-1-carboxylate

InChI

InChI=1S/C11H18O3S/c1-9(12)15-8-11(10(13)14-2)6-4-3-5-7-11/h3-8H2,1-2H3

InChI Key

ADJFQXQSWGQIPZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)SCC1(CCCCC1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared according to the method for the preparation of 4-acetylsulfanylmethyltetrahydropyran-4-carboxylic acid methyl ester, from 1-iodomethylcyclohexanecarboxylic acid methyl ester (20 g), to yield the title compound as a brown gum (15 g, 92%).
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To a cold solution of crude 1261-B (109 mmol) in DMF (90 ml) was added Potassium thioacetate (1.2 equiv, 131 mmol, 15 g) maintaining temperature below 30° C. The reaction was stirred for 18 h then cooled to 10° C. and water (160 mL) was added. Reaction was extracted with EtOAc and washed with NaHCO3 sat., then brine. The dark organic layer was dried over MgSO4, filtered and concentrated down to a dark oil. Purification—HPFC (High Pressure Flash Chromatography) 75+M prepacked silica cartridge (1 to 5% EtOAc), UV collection. After concentration, 20.43 g of product 1261-C was obtained.
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